RO9021

• Molecular Formula: C18H25N7O
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C18H25N7O/c1-10-7-8-15(21-11(10)2)23-14-9-16(24-25-17(14)18(20)26)22-13-6-4-3-5-12(13)19/h7-9,12-13H,3-6,19H2,1-2H3,(H2,20,26)(H2,21,22,23,24)/t12-,13+/m0/s1
• InChIKey: XJZVCDVZCRLIKN-QWHCGFSZSA-N

RO9021 采购基线

RO9021 is a novel, orally bioavailable, ATP-competitive small molecule inhibitor of spleen tyrosine kinase (SYK), exhibiting an average IC50 of 5.6 nM in enzymatic assays [1]. The compound is characterized by an exceptionally clean kinase selectivity profile, demonstrating minimal off-target activity against a broad panel of 392 kinases . Its robust pharmacokinetic (PK) properties in mice include 52% oral bioavailability and a plasma half-life of 3.5 hours [2], supporting its use in in vivo disease models. Unlike early-generation SYK inhibitors, RO9021's selectivity and PK profile make it an ideal candidate for studying SYK-dependent signaling pathways in autoimmune and inflammatory diseases [3].

Selectivity Kinome-wide SYK-selective screening workflow across 392 kinases

Pathway TLR9-selective tool; retains TLR4 and JAK-STAT pathway integrity

Route Oral administration feasible for in vivo PK/PD correlation studies

• [1] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source
• [2] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [3] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source

RO9021 差异化证据

Substituting one SYK inhibitor for another without careful consideration of their differential kinase selectivity, pharmacokinetic properties, and specific biological effects can lead to significantly divergent experimental outcomes. For instance, early-generation inhibitors like R406 (the active metabolite of fostamatinib) exhibit potent SYK inhibition but are limited by their broader off-target activity, which can confound results in complex biological systems [1]. Conversely, second-generation inhibitors such as entospletinib (GS-9973) offer improved selectivity but may present formulation and dosing challenges due to poor solubility and BID dosing requirements [2]. RO9021 occupies a unique position within this landscape, combining a superior selectivity profile—as evidenced by its exceptionally low S-score—with favorable oral PK parameters in preclinical models [3]. This distinct combination makes RO9021 the preferred tool compound for researchers aiming to isolate SYK-specific effects in vivo without the confounding variables introduced by other inhibitors [4].

AML Subtype Dependency

RO9021: Anti-proliferative activity independent of FLT3 mutation status

Fostamatinib / TAK-659: FLT3-mutation-dependent response profile may shift assay conclusions

Pathway Inhibition Profile

RO9021: TLR9-selective; TLR4 and JAK-STAT pathways preserved

Multi-target SYK inhibitors: Broader TLR/JAK cross-inhibition may confound pathway attribution

• [1] Cha et al. The specificity of the molecule is not confined to SYK alone. 2006. As cited in GSK143 drug target profile. View Source
• [2] Entospletinib (GS-9973) Chemical Probe Report. Chemical Probes Portal. Updated 2021. View Source
• [3] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [4] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source

RO9021 量化证据维度

激酶选择性特征

RO9021 demonstrates exceptional selectivity for SYK over a broad panel of 392 other kinases at a concentration of 1 µM . This selectivity is quantified by an S(99) score of 0.003, meaning SYK is the only kinase showing ≥99% competition with RO9021 among the 392 tested [1]. In contrast, the active metabolite of fostamatinib, R406, is known to have a less confined specificity profile, affecting multiple kinases beyond SYK [2]. This high degree of selectivity ensures that biological effects observed with RO9021 can be attributed with greater confidence to SYK inhibition, minimizing confounding off-target activities.

Kinase Selectivity

Reported

S(99) = 0.003

Supports SYK-exclusive target engagement studies

392-kinase panel; 1 µM; only SYK showed ≥99% competition

Evidence Dimension	Kinase Selectivity (S-score)
Target Compound Data	S(99) = 0.003
Comparator Or Baseline	R406 (fostamatinib active metabolite) with known off-target activity on multiple kinases
Quantified Difference	RO9021 shows near-absolute selectivity for SYK in a 392-kinase panel, whereas R406's specificity is not confined to SYK alone
Conditions	KinomeScan competition binding assay at 1 µM against 392 kinases

Why This Matters

This exceptional selectivity profile minimizes the risk of confounding off-target effects, making RO9021 the superior tool for dissecting SYK-specific signaling pathways.

• [1] RO9021 Product Datasheet. PeptideDB. Accessed 2026. View Source
• [2] Cha et al. The specificity of the molecule is not confined to SYK alone. 2006. As cited in GSK143 drug target profile. View Source

AML 原代细胞抗增殖对比

RO9021 exhibits an oral bioavailability of 52% in mice following a single 10 mg/kg oral dose, with a plasma half-life (t1/2) of 3.5 hours after intravenous administration at 5 mg/kg [1]. This PK profile supports consistent and predictable systemic exposure, facilitating reliable dose-response studies in vivo. In contrast, the second-generation SYK inhibitor entospletinib (GS-9973) requires specialized formulation with NMP/PEG-400 to achieve adequate oral exposure in mice due to its poor aqueous solubility, and is associated with a twice-daily (BID) dosing regimen and drug-drug interaction with proton pump inhibitors (PPIs) that complicate its use [2].

AML Proliferation

Head-to-head

FLT3-independent anti-proliferative activity

Reported consistent activity across AML subtypes

5-inhibitor comparison in primary AML; p < 0.05 for fostamatinib/TAK-659 FLT3 dependence

Evidence Dimension	Oral Bioavailability in Mice
Target Compound Data	F = 52%
Comparator Or Baseline	Entospletinib (GS-9973) requires NMP/PEG-400 formulation for PK studies; BID dosing regimen
Quantified Difference	RO9021 achieves 52% oral bioavailability with standard administration, while entospletinib's poor solubility necessitates specialized formulation and BID dosing
Conditions	Single 10 mg/kg oral dose in mice

Why This Matters

The robust and uncomplicated oral PK of RO9021 translates to more straightforward experimental design, lower inter-animal variability, and reduced compound usage compared to inhibitors with poor bioavailability or complex dosing requirements.

• [1] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [2] Entospletinib (GS-9973) Chemical Probe Report. Chemical Probes Portal. Updated 2021. View Source

TLR9 通路特异性抑制

In primary mouse B cells, RO9021 inhibits anti-IgM-induced B-cell receptor (BCR) signaling, blocking SYK and downstream PLCγ2 phosphorylation with an IC50 of 12 nM [1]. This cellular potency translates to functional suppression of immune cell activation, as demonstrated by the inhibition of lipopolysaccharide (LPS)-induced TNFα production in mouse bone marrow-derived macrophages (BMDMs) with an IC50 of 18 nM [2]. For comparison, the SYK inhibitor entospletinib (GS-9973) exhibits an enzymatic IC50 of 7.7 nM but requires higher cellular concentrations to achieve comparable functional effects due to its moderate cellular selectivity profile, with off-target effects on kinases such as Jak2 and c-Kit observed at concentrations as low as 330 nM [3].

TLR9 Pathway

Method context

TLR9 inhibited; TLR4 and JAK-STAT preserved

Supports pathway-isolation assay designs

≥0.1–1 µM; human B cell CpG ODN stimulation; pDC IFN-I assay

Evidence Dimension	Cellular Potency (BCR signaling inhibition)
Target Compound Data	IC50 = 12 nM (SYK/PLCγ2 phosphorylation in primary B cells)
Comparator Or Baseline	Entospletinib (GS-9973) with enzymatic IC50 = 7.7 nM, but off-target effects on Jak2 and c-Kit at 330-450 nM
Quantified Difference	RO9021 demonstrates potent cellular activity at low nanomolar concentrations with minimal off-target effects, while entospletinib's cellular selectivity window is narrower
Conditions	Anti-IgM induced BCR cross-linking in primary mouse B cells

Why This Matters

The tight correlation between enzymatic potency and cellular functional inhibition, combined with its high selectivity, makes RO9021 an ideal tool for confidently attributing cellular phenotypes to SYK inhibition without off-target interference.

• [1] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [2] RO9021 Product Datasheet. PeptideDB. Accessed 2026. View Source
• [3] Entospletinib (GS-9973) Chemical Probe Report. Chemical Probes Portal. Updated 2021. View Source

SYK/ZAP-70 同源选择性

Oral administration of RO9021 at doses of 5 mg/kg and 45 mg/kg significantly inhibited disease progression in the mouse collagen-induced arthritis (mCIA) model, with a clear pharmacokinetic-pharmacodynamic (PK/PD) correlation observed [1]. This in vivo efficacy is supported by the compound's favorable oral bioavailability and plasma half-life. In contrast, the first-generation SYK inhibitor fostamatinib (R788) has demonstrated efficacy in rheumatoid arthritis (RA) clinical trials, but its clinical utility has been tempered by off-target effects and variable patient responses, limiting its development for broader autoimmune indications [2].

SYK/ZAP-70

Reported

~78-fold selectivity for SYK over ZAP-70

Enables BCR vs. TCR signal pathway differentiation

SYK IC50 = 4.1–5.6 nM; ZAP-70 IC50 = 320 nM; in vitro kinase assay

Evidence Dimension	In Vivo Efficacy in Autoimmune Disease Model
Target Compound Data	Significant inhibition of arthritis progression at 5 and 45 mg/kg oral doses in mCIA model
Comparator Or Baseline	Fostamatinib (R788) shows efficacy in RA clinical trials but with off-target liabilities
Quantified Difference	RO9021 achieves robust in vivo efficacy with a favorable selectivity profile, whereas fostamatinib's broader kinase inhibition introduces potential for adverse effects
Conditions	Mouse collagen-induced arthritis (mCIA) model; oral administration daily for 14 days

Why This Matters

The demonstrated in vivo efficacy in a clinically relevant autoimmune disease model, coupled with its superior selectivity and oral bioavailability, positions RO9021 as the preferred SYK inhibitor for preclinical studies where translation to autoimmune indications is a key objective.

• [1] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source
• [2] Fostamatinib - Rigel Pharmaceuticals. AdisInsight. Updated 2025. View Source

体内药效与 PD 标志物

RO9021 uniquely inhibits Toll-like receptor 9 (TLR9) signaling in human B cells and plasmacytoid dendritic cells (pDCs), leading to decreased production of type I interferon, immunoglobulins (IgM and IgG), and plasmablast differentiation [1]. This effect is specific to TLR9, as RO9021 does not inhibit TLR4- or JAK-STAT-mediated signaling pathways [2]. This property is not a universal feature of all SYK inhibitors; for instance, the SYK inhibitor entospletinib's effects on TLR9 signaling have not been prominently characterized, and its cellular effects are more broadly attributed to SYK inhibition in BCR and FcR signaling [3]. This distinct activity provides a functional differentiator for researchers investigating the intersection of SYK and innate immune pathways.

In Vivo PD

Reported

B cell BCR signaling IC50 = 12 nM

Supports ex vivo PD biomarker monitoring

mCIA model; 5–45 mg/kg oral; osteoclastogenesis IC50 = 145 nM

Evidence Dimension	Inhibition of TLR9 Signaling
Target Compound Data	Potent inhibition of TLR9-induced type I IFN production and B-cell differentiation
Comparator Or Baseline	Entospletinib (GS-9973) primarily characterized for BCR and FcR signaling inhibition; TLR9 effects not prominently reported
Quantified Difference	RO9021 demonstrates a unique and specific inhibition of TLR9-mediated responses, a functional attribute that distinguishes it from other SYK inhibitors
Conditions	Human B cells and plasmacytoid dendritic cells stimulated with TLR9 agonists

Why This Matters

This unique ability to modulate TLR9 signaling expands the potential research applications of RO9021 beyond classical BCR/FcR pathways, offering a distinct advantage for studies in innate immunity and autoimmune disease mechanisms.

• [1] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source
• [2] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [3] Entospletinib (GS-9973) Ligand Page. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source

RO9021 最佳应用场景

SYK 信号轴的特异性解析

RO9021's unparalleled kinase selectivity and robust oral bioavailability make it the ideal tool for chronic dosing studies in rodent models of autoimmune diseases, such as collagen-induced arthritis (CIA). Researchers can confidently attribute observed therapeutic effects to SYK inhibition without the confounding influence of off-target kinase activities. The clear PK/PD correlation observed in the mCIA model provides a solid foundation for designing dose-ranging studies and exploring SYK's role in disease pathogenesis [1].

B 细胞与自身免疫研究

The unique and specific inhibition of TLR9 signaling by RO9021, while sparing TLR4 and JAK-STAT pathways, offers a distinct advantage for researchers studying innate immunity. Applications include probing the role of SYK in plasmacytoid dendritic cell (pDC) function, type I interferon production in response to nucleic acid-sensing TLRs, and the interplay between BCR and TLR9 signaling in B-cell activation and differentiation [2].

FLT3 独立 AML 研究

For in vivo studies where reliable oral exposure is critical, RO9021's 52% oral bioavailability and 3.5-hour half-life in mice simplify experimental logistics. This profile avoids the need for complex formulations (e.g., NMP/PEG-400) and frequent BID dosing required by some other SYK inhibitors, reducing animal stress and experimental variability. This makes RO9021 a cost-effective and operationally efficient choice for long-term efficacy studies [3].

TLR9-SYK 信号轴隔离研究

In cellular assays examining BCR, FcεR, or FcγR signaling, RO9021's potent cellular IC50 values (e.g., 12 nM for BCR signaling in primary B cells) combined with its clean off-target profile ensure that observed effects on downstream signaling components (e.g., BTK, PLCγ2, AKT, ERK) are a direct consequence of SYK inhibition. This high-confidence target attribution is essential for validating pathway dependencies and screening for synthetic lethal interactions in hematological malignancy research [4].

Application

Selection Property

Validation Focus

SYK target deconvolution

Kinome-wide selectivity profile

Target-engagement confirmation; off-target exclusion

B cell and autoimmunity models

SYK vs. ZAP-70 selectivity; JAK-STAT sparing

BCR/FcR signaling endpoints; antibody class-switch assays

FLT3-WT AML studies

FLT3-mutation-independent activity

Cross-subtype proliferation endpoint review

TLR9-SYK axis isolation

TLR9-selective; TLR4 pathway preserved

pDC IFN-I production; B cell plasmablast differentiation

• [1] Liao C, et al. Selective inhibition of spleen tyrosine kinase (SYK) with a novel orally bioavailable small molecule inhibitor, RO9021, impinges on various innate and adaptive immune responses: implications for SYK inhibitors in autoimmune disease therapy. Arthritis Res Ther. 2013;15(5):R146. View Source
• [2] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [3] RO9021 Product Information. InvivoChem. Accessed 2026. View Source
• [4] RO9021 Product Datasheet. PeptideDB. Accessed 2026. View Source